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Compound of Interest

Compound Name: Pamapimod-d4

Cat. No.: B12416052

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Pamapimod-d4, a deuterated analog of Pamapimod. Pamapimod is a selective inhibitor of the
p38 mitogen-activated protein kinase (MAPK) alpha isoform.[1][2] This guide is intended for
professionals in research and drug development who may be working with this compound.

Chemical and Physical Properties

Pamapimod-d4 is a stable, isotopically labeled form of Pamapimod. The deuteration can be
useful in various research applications, including metabolic studies.
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Property Value Reference
CAS Number 1246814-57-2 [1]
Molecular Formula C19H16D4F2N404 [1]
Molecular Weight 410.41 g/mol [1]

6-(2,4-difluorophenoxy)-8-
methyl-2-[(1,1,5,5-
tetradeuterio-1,5-

IUPAC Name _ [1]
dihydroxypentan-3-
yl)amino]pyrido[2,3-

d]pyrimidin-7-one

6-(2,4-difluorophenoxy)-2-
((1,5-dihydroxypentan-3-

Synonyms yl)amino)-8-methylpyrido[2,3- [1]
d]pyrimidin-7(8H)-one-D4,

Labeled Pamapimod

Purity (by HPLC) Not less than 90% [1]

Not specified in available
Appearance documentation. Typically a
solid.

Safety and Hazard Information

A specific Safety Data Sheet (SDS) for Pamapimod-d4 is not publicly available. The
information below is based on the SDS for the non-deuterated parent compound, Pamapimod,
and should be considered as a close proxy. It is crucial to obtain the specific SDS from the
supplier before handling Pamapimod-d4.[2]

Hazard Statement: The toxicological properties of Pamapimod have not been thoroughly
investigated.[3][4] It may be harmful if inhaled, ingested, or absorbed through the skin.[3][4]
The material may be irritating to the mucous membranes and upper respiratory tract, as well as
cause eye, skin, or respiratory system irritation.[3][4]
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Hazard Class GHS Classification

Acute Toxicity No data available

Skin Corrosion/Irritation May cause skin irritation.[3][4]
Eye Damage/Irritation May cause eye irritation.[3][4]
Respiratory/Skin Sensitization No data available

Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory system irritation.[3][4]

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Adverse Effects in Clinical Trials (Pamapimod): In clinical studies involving patients with
rheumatoid arthritis, adverse events associated with Pamapimod were generally mild and
included infections, skin disorders, and dizziness.[2][4][5] The 300-mg dose appeared to be
more toxic than lower doses.[2][4][5] Other reported adverse events include elevated levels of
liver enzymes and gastrointestinal disorders.[4]

Handling and Storage
Personal Protective Equipment (PPE)

When handling Pamapimod-d4, the following personal protective equipment should be used:

Eye Protection: Safety glasses.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat.

Respiratory Protection: NIOSH-approved respirator, as conditions warrant.
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Engineering Controls

Use process enclosures, local exhaust ventilation, or other engineering controls to manage
airborne levels below recommended exposure limits.[3]

Handling Procedures

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
» Avoid prolonged or repeated exposure.[3]
» Keep the container tightly closed.[3]

o For research purposes only. Not for personal or veterinary use.[1][2]

Storage Conditions

Store in a refrigerator at 2-8°C for long-term storage.[1][2]

First Aid Measures

The following first aid measures are recommended in case of exposure to Pamapimod.[3][4]
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Exposure Route First Aid Procedure

Remove to fresh air. If not breathing, give
Inhalation artificial respiration or oxygen by trained

personnel. Get immediate medical attention.

Immediately wash the skin with soap and plenty
] of water for at least 15 minutes. Remove
Skin Contact _ _ _ o
contaminated clothing. Get medical attention if

symptoms occur.

Hold eyelids apart and flush eyes with plenty of
Eye Contact water for at least 15 minutes. Have eyes

examined and tested by medical personnel.

Wash out the mouth with water, provided the

person is conscious. Never give anything by
Ingestion mouth to an unconscious person. Get medical

attention. Do NOT induce vomiting unless

directed by medical personnel.

Fire Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, water, or dry
chemical spray. Use a water spray to cool fire-exposed containers.

» Fire Fighting Instructions: As in any fire, wear a self-contained breathing apparatus with
pressure-demand (NIOSH approved or equivalent) and full protective gear to prevent contact
with skin and eyes.[3]

o Flash Point: No data available.
 Autoignition Temperature: No data available.

o Explosive Limits: No data available.

Mechanism of Action and Signaling Pathway
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Pamapimod is a selective inhibitor of the p38 mitogen-activated protein kinase (MAPK) alpha
isoform.[1][2] The p38 MAPK pathway is a key signaling cascade involved in cellular responses
to stress and inflammation.[6][7][8] It regulates the production of pro-inflammatory cytokines
such as TNF-alpha and IL-1[3.[8] By inhibiting p38a MAPK, Pamapimod disrupts this signaling
pathway, leading to a reduction in inflammatory responses.
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Caption: p38 MAPK Signaling Pathway and the inhibitory action of Pamapimod-d4.
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Experimental Protocols

Detailed, validated experimental protocols for the safety and handling of Pamapimod-d4 are
not publicly available. The following are general experimental workflows for handling potent

kinase inhibitors in a research setting.

General Workflow for Handling Potent Compounds
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1. Conduct Risk Assessment

'

2. Don Personal Protective Equipment (PPE)

'

3. Prepare Workspace in Ventilated Hood

4. Weigh Compound in Containment

5. Solubilize in Appropriate Solvent

6. Perform Experiment

7. Decontaminate Workspace and Equipment

8. Dispose of Waste According to Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pamapimod-d4: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12416052#pamapimod-d4-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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